1-(2-fluorobenzyl)-N-{[5-(methoxymethyl)-2-furyl]methyl}-3-piperidinamine

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-N-[[5-(methoxymethyl)furan-2-yl]methyl]piperidin-3-amine
• InChI: InChI=1S/C19H25FN2O2/c1-23-14-18-9-8-17(24-18)11-21-16-6-4-10-22(13-16)12-15-5-2-3-7-19(15)20/h2-3,5,7-9,16,21H,4,6,10-14H2,1H3
• InChI Key: MKBXNXKIBGJVDW-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC=C(O1)CNC2CCCN(C2)CC3=CC=CC=C3F
• Molecular Formula: C19H25FN2O2
• Molecular Weight: 332.4 g/mol

Description

1-(2-fluorobenzyl)-N-{[5-(methoxymethyl)-2-furyl]methyl}-3-piperidinamine, also known as FUB-PB-22, is a synthetic cannabinoid that belongs to the aminoalkylindole family. It was first synthesized in 2012 and has since gained popularity among researchers due to its potent effects on the endocannabinoid system.

Mechanism of Action

1-(2-fluorobenzyl)-N-{[5-(methoxymethyl)-2-furyl]methyl}-3-piperidinamine acts as a full agonist at the CB1 and CB2 receptors, which are G protein-coupled receptors that are widely distributed in the central and peripheral nervous systems. Upon binding to these receptors, 1-(2-fluorobenzyl)-N-{[5-(methoxymethyl)-2-furyl]methyl}-3-piperidinamine activates a signaling pathway that leads to the release of various neurotransmitters, including dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
1-(2-fluorobenzyl)-N-{[5-(methoxymethyl)-2-furyl]methyl}-3-piperidinamine has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, and euphoria. It has also been found to increase heart rate and blood pressure, which may pose a risk to individuals with cardiovascular disease.

Advantages and Limitations for Lab Experiments

1-(2-fluorobenzyl)-N-{[5-(methoxymethyl)-2-furyl]methyl}-3-piperidinamine has several advantages as a research tool, including its potent activity at the CB1 and CB2 receptors, which allows for the study of the endocannabinoid system. However, its potential for abuse and the lack of information on its long-term effects limit its use in laboratory experiments.

Future Directions

Future research on 1-(2-fluorobenzyl)-N-{[5-(methoxymethyl)-2-furyl]methyl}-3-piperidinamine should focus on its potential therapeutic applications, including the treatment of chronic pain, anxiety, and depression. Additionally, further studies are needed to determine the long-term effects of 1-(2-fluorobenzyl)-N-{[5-(methoxymethyl)-2-furyl]methyl}-3-piperidinamine on the endocannabinoid system and overall health.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-N-{[5-(methoxymethyl)-2-furyl]methyl}-3-piperidinamine involves several steps, including the reaction of 5-(methoxymethyl)-2-furancarboxaldehyde with piperidine, followed by the reaction of the resulting compound with 2-fluorobenzyl chloride. The final product is then purified using column chromatography.

Scientific Research Applications

1-(2-fluorobenzyl)-N-{[5-(methoxymethyl)-2-furyl]methyl}-3-piperidinamine has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent agonistic activity at the CB1 and CB2 receptors, which are involved in the regulation of pain, appetite, and mood. This makes 1-(2-fluorobenzyl)-N-{[5-(methoxymethyl)-2-furyl]methyl}-3-piperidinamine a potential candidate for the treatment of various disorders, including chronic pain, anxiety, and depression.